MFCD02364395

Catalog No.
S8016037
CAS No.
M.F
C26H30N2O4
M. Wt
434.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
MFCD02364395

Product Name

MFCD02364395

IUPAC Name

methyl 2-[[(E)-2-cyano-3-(4-octoxyphenyl)prop-2-enoyl]amino]benzoate

Molecular Formula

C26H30N2O4

Molecular Weight

434.5 g/mol

InChI

InChI=1S/C26H30N2O4/c1-3-4-5-6-7-10-17-32-22-15-13-20(14-16-22)18-21(19-27)25(29)28-24-12-9-8-11-23(24)26(30)31-2/h8-9,11-16,18H,3-7,10,17H2,1-2H3,(H,28,29)/b21-18+

InChI Key

MHBJPWYQBPVCPQ-DYTRJAOYSA-N

SMILES

CCCCCCCCOC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC=C2C(=O)OC

Canonical SMILES

CCCCCCCCOC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC=C2C(=O)OC

Isomeric SMILES

CCCCCCCCOC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=CC=C2C(=O)OC
Involving MFCD02364395 can be categorized into several types, including:

  • Combination Reactions: Two or more reactants combine to form a single product. For example, if MFCD02364395 reacts with another compound, it may yield a new compound.
  • Decomposition Reactions: The compound can break down into simpler substances under certain conditions, such as heating or chemical catalysis.
  • Displacement Reactions: Involves the replacement of an element in a compound by another element.
  • Double Displacement Reactions: This occurs when two compounds exchange components to form two new compounds.
  • Redox Reactions: These involve the transfer of electrons between substances, leading to changes in oxidation states.

The exact reactions involving MFCD02364395 would depend on its specific chemical structure and the conditions under which reactions are conducted

The biological activity of MFCD02364395 is crucial for understanding its potential therapeutic applications. Compounds similar to MFCD02364395 may exhibit various biological effects, such as antimicrobial, antifungal, or anticancer activities. The specific mechanisms of action can vary widely based on the molecular structure and functional groups present in the compound.

For example, many organic compounds interact with biological systems by inhibiting enzymes or interfering with cellular processes. Research studies often evaluate these activities through in vitro and in vivo assays to determine efficacy and safety profiles

The synthesis of MFCD02364395 can involve several methods depending on its chemical structure. Common synthetic strategies include:

  • Organic Synthesis: Utilizing established organic reactions such as nucleophilic substitution, electrophilic addition, or cyclization.
  • Biocatalysis: Employing enzymes to catalyze specific reactions under mild conditions.
  • Solid-State Synthesis: Involves direct reactions between solid-state reactants.

Specific protocols would depend on the desired purity and yield of the final product

MFCD02364395 may have various applications across different fields:

  • Pharmaceuticals: As a potential drug candidate for treating specific diseases or conditions.
  • Agriculture: As a pesticide or herbicide if it exhibits bioactivity against pests or weeds.
  • Material Science: In the development of new materials with unique properties.

The versatility of organic compounds often allows them to be adapted for multiple uses based on their chemical characteristics

Interaction studies are essential for understanding how MFCD02364395 behaves in biological systems. These studies typically focus on:

  • Protein-Ligand Interactions: Assessing how MFCD02364395 binds to specific proteins or enzymes.
  • Cellular Uptake: Evaluating how effectively the compound enters cells and its subsequent effects on cellular functions.
  • Metabolic Pathways: Investigating how the compound is metabolized within organisms and identifying any potential toxic metabolites.

These studies help in predicting the therapeutic potential and safety of MFCD02364395

Several compounds may share structural or functional similarities with MFCD02364395. Here are a few examples:

Compound NameStructural SimilarityBiological ActivityUnique Features
Compound ASimilar functional groupsAntimicrobialHigher solubility
Compound BComparable sizeAnticancerDifferent mechanism of action
Compound CRelated backbone structureAnti-inflammatoryUnique binding affinity

Uniqueness of MFCD02364395

MFCD02364395 stands out due to its specific molecular interactions and potential applications that may not be present in similar compounds. Its unique functional groups or stereochemistry could contribute to distinct biological activities or reactivity patterns that differentiate it from others in its class

XLogP3

6.9

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

434.22055744 g/mol

Monoisotopic Mass

434.22055744 g/mol

Heavy Atom Count

32

Dates

Last modified: 01-05-2024

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